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Compound of Interest

Compound Name: alpha-Bromostyrene

Cat. No.: B128676 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the health and safety precautions for α-Bromostyrene is paramount for

ensuring a safe laboratory environment. This guide provides an in-depth overview of the

hazards, handling procedures, and emergency protocols associated with this compound.

Section 1: Chemical and Physical Properties
α-Bromostyrene, also known as (1-bromoethenyl)benzene, is a colorless to pale yellow liquid

with a distinct aromatic odor.[1] It is a versatile synthetic intermediate used in various chemical

reactions.[2][3] Key physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of α-Bromostyrene
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Property Value

CAS Number 98-81-7

Molecular Formula C8H7Br

Molecular Weight 183.05 g/mol

Appearance Clear colorless to yellow liquid[2][3]

Boiling Point 67-70 °C at 4 mmHg[2][3][4][5]

Melting Point -44 °C[2][3][4][5]

Density 1.41 g/mL at 25 °C[2][3]

Flash Point 87 °C (188.6 °F) - closed cup

Refractive Index n20/D 1.588[2][3][4][5]

Solubility
Insoluble in water; soluble in alcohol, oils,

chloroform, and methanol.[2][3]

Stability
Typically stabilized with 0.05-0.15% 3,5-Di-tert-

Butylcatechol or ~1% Hydroquinone.[1]

Section 2: Hazard Identification and Toxicological
Data
α-Bromostyrene is classified as a hazardous substance. It is crucial to understand its potential

health effects to handle it safely.

Table 2: GHS Hazard Classification for α-Bromostyrene
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[6]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[6]

Flammable Liquids 4 Combustible liquid[7][8]

Acute Toxicity, Oral 4 Harmful if swallowed[8][9][10]

Toxicological Data: Limited acute toxicity data is available. An intraperitoneal LD50 of 203

mg/kg has been reported in mice.[5][11] The toxicological properties have not been fully

investigated.[8]

Section 3: Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is essential when working with α-Bromostyrene to

minimize exposure and ensure safety.

3.1 Personal Protective Equipment (PPE)

A critical first line of defense is the consistent and correct use of personal protective equipment.

Personal Protective Equipment (PPE) Protocol

Required PPE

Before Handling α-Bromostyrene Verify availability and condition of all required PPE Don appropriate PPE in the correct sequenceAll PPE is available and in good condition Proceed with handling

Chemical safety goggles or face shield Chemical-resistant gloves (e.g., Neoprene) Protective clothing (lab coat) Appropriate respirator (if ventilation is inadequate)
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Caption: Required Personal Protective Equipment for handling α-Bromostyrene.

Eye Protection: Wear chemical safety goggles or a face shield.[8]

Hand Protection: Use chemical-resistant gloves, such as neoprene.[12] Inspect gloves

before use and use proper glove removal technique.[13]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[7][8]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[7]

If ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[8]

3.2 Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe mist, vapors, or

spray.[7] Wash hands and any exposed skin thoroughly after handling.[7] Do not eat, drink,

or smoke when using this product.[7][13] Keep away from open flames, hot surfaces, and

sources of ignition.[7][8][10]

Storage: Store in a cool, dry, and well-ventilated place.[7][8] Keep containers tightly closed

when not in use.[7][14] Keep refrigerated at 2-8°C.[3] Store away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[7][8]

3.3 Disposal

Dispose of α-Bromostyrene and any contaminated materials as hazardous waste in

accordance with local, regional, and national regulations.[7][13] Do not dispose of down the

drain.[8]

Section 4: Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Response Workflow

Personal Exposure Chemical Spill

Immediate Actions

Spill or Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion Small Spill (<1 gallon) Large Spill (>1 gallon)

Remove contaminated clothing.
Wash area with soap and water for 15 mins.

Rinse with water for at least 15 mins.
Remove contact lenses if present.

Move to fresh air.
Provide artificial respiration if not breathing.

Rinse mouth with water.
Call a POISON CENTER or doctor.

Alert others.
Don PPE.

Contain and absorb spill.
Collect and dispose of as hazardous waste.

Evacuate the area immediately.
Call emergency services (911).

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency procedures for α-Bromostyrene exposure and spills.

4.1 First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[7] Remove contact lenses if present and easy to do.[7] Seek immediate medical

attention.[14]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[7][8] If skin irritation occurs, get medical advice/attention.

[7]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[7] If not breathing, give artificial respiration.[7] Seek medical attention.[7]
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Ingestion: Rinse mouth with water.[7][8] Do not induce vomiting. Call a poison control center

or doctor immediately for treatment advice.[9]

4.2 Accidental Release Measures

Small Spills (less than 1 gallon):

Ensure proper ventilation and wear appropriate PPE.[12]

Turn off all sources of ignition.[12]

Contain the spill using absorbent materials like vermiculite, sand, or commercial sorbents.

[7][15][16]

Work from the outside of the spill inwards to prevent spreading.[15]

Scoop up the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[7][15][17]

Clean the spill area with soap and water, collecting the rinse water for disposal if

necessary.[18]

Large Spills:

Immediately evacuate the laboratory and alert others.[12]

Call emergency services.[12]

If safe to do so, contain the spill by closing doors to the area.[19]

4.3 Fire-Fighting Measures

Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant

foam.[7][8] A water spray can be used to cool closed containers.[8]

Specific Hazards: α-Bromostyrene is a combustible liquid.[7] Containers may explode when

heated.[7][8] Hazardous combustion products include carbon monoxide, carbon dioxide, and

hydrogen halides.[7][8]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]

By adhering to these guidelines, researchers and laboratory personnel can safely handle α-

Bromostyrene, minimizing the risk of exposure and ensuring a secure working environment.

Always consult the most current Safety Data Sheet (SDS) for the specific product in use before

commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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